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Compound of Interest

Compound Name: 2-Furoyl chloride

Cat. No.: B3418778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and decomposition of

2-furoyl chloride. Given its role as a crucial intermediate in the synthesis of various

pharmaceuticals, a thorough understanding of its stability profile is paramount for ensuring the

quality, safety, and efficacy of drug products. This document outlines the known stability

characteristics, potential decomposition pathways, and detailed experimental protocols for

stability assessment.

Core Stability Profile
2-Furoyl chloride is a reactive acyl chloride that is known to be stable under recommended

storage conditions, which typically involve a cool, dry, and inert atmosphere.[1][2] However, its

reactivity also makes it susceptible to degradation under various conditions.

Key Stability Considerations:

Moisture Sensitivity: 2-Furoyl chloride is highly sensitive to moisture and will readily

hydrolyze upon contact with water to form 2-furoic acid and hydrogen chloride.[1][3] This

reactivity is a critical consideration for handling and storage.

Incompatibilities: It is incompatible with strong oxidizing agents, strong bases, and alcohols.

[3][4] Reactions with these substances can lead to vigorous or violent decomposition.
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Thermal Stability: While generally stable at ambient temperatures, exposure to excess heat,

flames, or sparks should be avoided to prevent thermal decomposition.[2][4]

Decomposition Pathways
The decomposition of 2-furoyl chloride can be initiated by hydrolysis, thermolysis, or reaction

with other nucleophiles.

Hydrolytic Decomposition
The primary hydrolytic decomposition pathway involves the nucleophilic attack of water on the

electrophilic carbonyl carbon of the acyl chloride. This reaction proceeds rapidly to yield 2-

furoic acid and hydrogen chloride gas.

2-Furoyl Chloride Tetrahedral Intermediate + H₂O (Nucleophilic Attack)

H₂O

2-Furoic AcidElimination of Cl⁻

HCl

Proton Transfer

Click to download full resolution via product page

Caption: Hydrolytic decomposition pathway of 2-furoyl chloride.

Thermal Decomposition
Under conditions of elevated temperature, such as in a fire, 2-furoyl chloride is expected to

decompose.[3] The primary hazardous decomposition products are carbon monoxide (CO),

carbon dioxide (CO₂), and hydrogen chloride (HCl) gas.[3][4] A plausible thermal

decomposition pathway may involve the decarboxylation of the furan ring, a reaction known to

occur with 2-furoic acid at elevated temperatures.
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Hydrolytic Stability Workflow

Prepare Buffer Solutions
(pH 4, 7, 9)
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Prepare 2-Furoyl Chloride
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Generate Arrhenius Plot
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Thermal Stability Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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